![molecular formula C12H19N3O B8500724 5-[2-(dimethylamino)ethyl]-3-methyl-6,7-dihydro-1H-pyrrolo[3,2-c]pyridin-4-one](/img/structure/B8500724.png)
5-[2-(dimethylamino)ethyl]-3-methyl-6,7-dihydro-1H-pyrrolo[3,2-c]pyridin-4-one
Cat. No. B8500724
M. Wt: 221.30 g/mol
InChI Key: RDVCNQGFTGHUPE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08012966B2
Procedure details
A stirred solution of 2-[2-(2-dimethylamino-ethylamino)-ethyl]-4-methyl-1H-pyrrole-3-carboxylic acid ethyl ester (267 mg, 1 mmol) in 5 ml of toluene was added dropwise with 2M trimethyl aluminum in toluene (1 ml, 2 mmol) under an argon atmosphere. The mixture was stirred for 1 hour at room temperature and heated to reflux for another 4 hours. The reaction mixture was cooled down to 0° C. in an ice-water bath, added with 1N hydrochloric acid (10 ml) and cold water (10 ml). The mixture was adjusted to pH12 with 10% aqueous sodium hydroxide solution and extracted with dichloromethane (25 ml×5). The combined organic extracts were filtered through a pad of Celite. The filtrate was dried with anhydrous sodium sulfate, filtered and concentrated under reduced pressure to give 5-(2-dimethylamino-ethyl)-3-methyl-1,5,6,7-tetrahydro-pyrrolo[3,2-c]pyridin-4-one (242 mg, 97%) as a brown oil which was used as such.
Quantity
267 mg
Type
reactant
Reaction Step One
Identifiers
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REACTION_CXSMILES
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C([O:3][C:4]([C:6]1[C:10]([CH3:11])=[CH:9][NH:8][C:7]=1[CH2:12][CH2:13][NH:14][CH2:15][CH2:16][N:17]([CH3:19])[CH3:18])=O)C.C[Al](C)C.Cl.[OH-].[Na+]>C1(C)C=CC=CC=1.O>[CH3:18][N:17]([CH3:19])[CH2:16][CH2:15][N:14]1[CH2:13][CH2:12][C:7]2[NH:8][CH:9]=[C:10]([CH3:11])[C:6]=2[C:4]1=[O:3] |f:3.4|
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Inputs
Step One
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Name
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|
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Quantity
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267 mg
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Type
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reactant
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Smiles
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C(C)OC(=O)C1=C(NC=C1C)CCNCCN(C)C
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Name
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|
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Quantity
|
0 (± 1) mol
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Type
|
reactant
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Smiles
|
C[Al](C)C
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Name
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|
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Quantity
|
5 mL
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Type
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solvent
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Smiles
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C1(=CC=CC=C1)C
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|
Name
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|
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Quantity
|
1 mL
|
|
Type
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solvent
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Smiles
|
C1(=CC=CC=C1)C
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Step Two
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Name
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Quantity
|
10 mL
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Type
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reactant
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Smiles
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Cl
|
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Name
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|
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Quantity
|
10 mL
|
|
Type
|
solvent
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Smiles
|
O
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Step Three
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Name
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|
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Quantity
|
0 (± 1) mol
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Type
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reactant
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Smiles
|
[OH-].[Na+]
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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The mixture was stirred for 1 hour at room temperature
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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heated
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TEMPERATURE
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Type
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TEMPERATURE
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|
Details
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to reflux for another 4 hours
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Duration
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4 h
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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The reaction mixture was cooled down to 0° C. in an ice-water bath
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EXTRACTION
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Type
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EXTRACTION
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|
Details
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extracted with dichloromethane (25 ml×5)
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FILTRATION
|
Type
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FILTRATION
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|
Details
|
The combined organic extracts were filtered through a pad of Celite
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DRY_WITH_MATERIAL
|
Type
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DRY_WITH_MATERIAL
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|
Details
|
The filtrate was dried with anhydrous sodium sulfate
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FILTRATION
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Type
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FILTRATION
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|
Details
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filtered
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CONCENTRATION
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Type
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CONCENTRATION
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|
Details
|
concentrated under reduced pressure
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Outcomes
Product
Details
Reaction Time |
1 h |
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Name
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|
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Type
|
product
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|
Smiles
|
CN(CCN1C(C2=C(CC1)NC=C2C)=O)C
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 242 mg | |
| YIELD: PERCENTYIELD | 97% | |
| YIELD: CALCULATEDPERCENTYIELD | 109.4% |
Source
|
Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
